Cas no 443329-62-2 (N-(3,4-dimethylphenyl)-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide)

• Product Name: N-(3,4-dimethylphenyl)-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide
• CAS No: 443329-62-2
• MF: C₁₅H₁₅N₃O₂S
• MW: 301.363501787186
• CID: 6163148
• PubChem ID: 4130092
• Update Time: 2025-07-22

N-(3,4-dimethylphenyl)-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dimethylphenyl)-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide
• N-(3,4-dimethylphenyl)-5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxamide
• AB00668385-01
• N-(3,4-dimethylphenyl)-5-oxo-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• Oprea1_720062
• SR-01000544075
• F0550-0097
• AKOS024582739
• SR-01000544075-1
• 443329-62-2
• N-(3,4-dimethylphenyl)-5-oxo-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• EU-0087187

• Inchi： 1S/C15H15N3O2S/c1-9-3-4-11(7-10(9)2)17-13(19)12-8-16-15-18(14(12)20)5-6-21-15/h3-4,7-8H,5-6H2,1-2H3,(H,17,19)
• InChI Key： BJCVNCMHKUJCME-UHFFFAOYSA-N
• SMILES： S1C2=NC=C(C(NC3C=CC(C)=C(C)C=3)=O)C(N2CC1)=O

Computed Properties

• Exact Mass: 301.088
• Monoisotopic Mass: 301.088
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 87.1Ų

Additional information on N-(3,4-dimethylphenyl)-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide

Introduction to N-(3,4-dimethylphenyl)-5-oxo-2H,3H,5H-1,3thiazolo[3,2-b]pyrimidine-6-carboxamide (CAS No. 443329-62-2)

N-(3,4-dimethylphenyl)-5-oxo-2H,3H,5H-1,3thiazolo[3,2-b]pyrimidine-6-carboxamide (CAS No. 443329-62-2) is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical properties and potential biological activities. This compound belongs to the thiazolo[3,2-b]pyrimidine class, a heterocyclic scaffold that has been extensively studied for its pharmacological significance. The presence of multiple functional groups, including an amide and a carboxylic acid moiety, makes this molecule a promising candidate for further exploration in drug discovery and development.

The synthesis of N-(3,4-dimethylphenyl)-5-oxo-2H,3H,5H-1,3thiazolo[3,2-b]pyrimidine-6-carboxamide involves a series of well-designed chemical transformations that highlight the expertise required in organic synthesis. The core structure of this compound is derived from the thiazolo[3,2-b]pyrimidine ring system, which is known for its ability to interact with various biological targets. The introduction of the 3,4-dimethylphenyl group at the nitrogen position enhances the lipophilicity of the molecule, potentially improving its membrane permeability and bioavailability. Additionally, the 5-oxo group introduces a polar moiety that can facilitate interactions with polar biological targets.

In recent years, there has been a growing interest in thiazolo[3,2-b]pyrimidine derivatives due to their demonstrated efficacy in various therapeutic areas. Studies have shown that these compounds exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The amide and carboxylic acid functional groups in N-(3,4-dimethylphenyl)-5-oxo-2H,3H,5H-1,3thiazolo[3,2-b]pyrimidine-6-carboxamide are particularly noteworthy as they can participate in hydrogen bonding interactions with biological targets. This feature is crucial for designing molecules with high binding affinity and selectivity.

The potential applications of N-(3,4-dimethylphenyl)-5-oxo-2H,3H,5H-1,3thiazolo[3,2-b]pyrimidine-6-carboxamide extend beyond traditional pharmaceuticals. Researchers are exploring its use in the development of novel agrochemicals and biocides due to its structural similarity to known bioactive compounds. The compound's ability to interact with biological macromolecules suggests that it could be modified to target specific enzymes or receptors involved in plant growth regulation or pest control.

The synthesis and characterization of N-(3,4-dimethylphenyl)-5-oxo-2H,3H,